Cas no 365542-95-6 (ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate)

ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate structure
365542-95-6 structure
Product Name:ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate
CAS No:365542-95-6
MF:C17H18O6
MW:318.321225643158
CID:1476208
PubChem ID:46735331
Update Time:2025-04-21

ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate
    • Benzoic a<wbr>
    • Ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxybenzoate
    • LogP
    • 365542-95-6
    • AKOS017343351
    • MFCD12546726
    • Ethyl 2-(3,5-dihydroxyphenethyl)-4,6-dihydroxybenzoate
    • 2-[2-(3,5-Dihydroxy-phenyl)-ethyl]-4,6-dihydroxy-benzoic acid ethyl ester
    • Inchi: 1S/C17H18O6/c1-2-23-17(22)16-11(7-14(20)9-15(16)21)4-3-10-5-12(18)8-13(19)6-10/h5-9,18-21H,2-4H2,1H3
    • InChI Key: KBMZFZTZHDZAGM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(=CC(=CC=1CCC1C=C(C=C(C=1)O)O)O)O)=O

Computed Properties

  • Exact Mass: 318.11034
  • Monoisotopic Mass: 318.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.378
  • Boiling Point: 568.181°C at 760 mmHg
  • Flash Point: 209.682°C
  • Refractive Index: 1.649
  • PSA: 107.22
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